Cas no 6973-00-8 (4,6-Pyrimidinediamine,N4-methyl-, hydrochloride (1:1))

• Product Name: 4,6-Pyrimidinediamine,N4-methyl-, hydrochloride (1:1)
• CAS No: 6973-00-8
• MF: C₅H₉ClN₄
• MW: 160.60475897789
• CID: 524514
• PubChem ID: 24187284
• Update Time: 2025-04-19

4,6-Pyrimidinediamine,N4-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine,N4-methyl-, hydrochloride (1:1)
• 4-N-methylpyrimidine-4,6-diamine,hydrochloride
• NSC62506
• NSC-62506
• N~4~-Methylpyrimidine-4,6-diamine--hydrogen chloride (1/1)
• 6973-00-8
• DTXSID00637355

• Inchi： 1S/C5H8N4.ClH/c1-7-5-2-4(6)8-3-9-5;/h2-3H,1H3,(H3,6,7,8,9);1H
• InChI Key： PGWPMWYFMSFZCR-UHFFFAOYSA-N
• SMILES： Cl.N(C)C1C=C(N)N=CN=1

Computed Properties

• Exact Mass: 124.07504
• Monoisotopic Mass: 160.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8A^2

Experimental Properties

• Density: 1.271
• Boiling Point: 342.9°Cat760mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.665
• PSA: 63.83
• LogP: 1.55670